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Compound of Interest

Compound Name: 16:0 (Rac)-PC-d80

Cat. No.: B12420253 Get Quote

Researchers and drug development professionals handling 16:0 (Rac)-PC-d80 must adhere to

specific safety and disposal protocols to ensure a safe laboratory environment and compliance

with regulations. This guide provides essential, immediate safety and logistical information for

the proper disposal of this compound.

Based on available Safety Data Sheets (SDS) for similar phospholipid compounds, 16:0 (Rac)-
PC-d80 is not classified as a hazardous substance.[1] However, it is imperative to handle all

laboratory chemicals with care and to follow established disposal procedures for chemical

waste. The toxicological properties of this specific deuterated compound have not been

thoroughly investigated.[2][3]

Personal Protective Equipment (PPE) and Handling
Before handling 16:0 (Rac)-PC-d80, it is crucial to be equipped with the appropriate personal

protective equipment.

Eye Protection: Use safety glasses or goggles that are tested and approved under

appropriate government standards such as NIOSH (US) or EN 166 (EU).[2]

Hand Protection: Wear protective gloves. Always inspect gloves prior to use and use a

proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after

use in accordance with applicable laws and good laboratory practices.[2][3]
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Body Protection: A standard lab coat or impervious clothing should be worn. The type of

body protection should be selected based on the concentration and amount of the substance

at the specific workplace.[2]

Step-by-Step Disposal Protocol
The disposal of 16:0 (Rac)-PC-d80 should be managed through your institution's chemical

waste procedures.

Waste Collection:

Collect all waste material, including the compound itself and any contaminated

disposables (e.g., pipette tips, vials), in a suitable, closed container.[2][3]

The container must be clearly labeled as chemical waste, and its contents should be

identified.

Storage of Waste:

Store the sealed waste container in a designated and well-ventilated chemical waste

storage area.

Ensure the container is kept tightly closed and segregated from incompatible materials.[2]

[3]

Final Disposal:

Arrange for the disposal of the waste container through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Do not dispose of 16:0 (Rac)-PC-d80 down the drain or in regular solid waste.

Accidental Release Measures:

In case of a spill, avoid dust formation.[3]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[3]
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Ensure adequate ventilation.

Quantitative Data Summary
The reviewed Safety Data Sheets for similar compounds did not provide specific quantitative

limits for disposal. The primary guideline is to treat the substance as a non-hazardous chemical

waste stream.

Parameter Guideline Citation

Hazard Classification
Not a hazardous substance or

mixture
[1]

Environmental Precautions
No special environmental

precautions required
[2]

Occupational Exposure Limits

No substances with

occupational exposure limit

values

[2][3]

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of 16:0 (Rac)-PC-d80
in a laboratory setting.
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Begin Disposal Process for
16:0 (Rac)-PC-d80

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect Waste in a
Suitable, Closed Container

Label Container Clearly as
'Chemical Waste' with Contents

Store in Designated
Chemical Waste Area

Consult Product-Specific SDS
and Local Regulations

Contact Institutional EHS
for Waste Pickup

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 16:0 (Rac)-PC-d80.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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